Cas no 2089712-44-5 (ethyl 6-azaspiro3.4octane-5-carboxylate)

• Product Name: ethyl 6-azaspiro3.4octane-5-carboxylate
• CAS No: 2089712-44-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5654606
• PubChem ID: 131609626
• Update Time: 2025-06-08

ethyl 6-azaspiro3.4octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27728620
• 2089712-44-5
• Ethyl 6-azaspiro[3.4]octane-5-carboxylate
• ethyl 6-azaspiro3.4octane-5-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)8-10(4-3-5-10)6-7-11-8/h8,11H,2-7H2,1H3
• InChI Key： XGTMISOBHKCPPB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2(CCN1)CCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 6-azaspiro3.4octane-5-carboxylate

Research Brief on Ethyl 6-Azaspiro[3.4]octane-5-carboxylate (CAS: 2089712-44-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-azaspiro[3.4]octane-5-carboxylate (CAS: 2089712-44-5) is a structurally unique spirocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its spiro-fused ring system, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the design of modulators for central nervous system (CNS) targets and enzyme inhibitors.

The synthesis and functionalization of ethyl 6-azaspiro[3.4]octane-5-carboxylate have been explored in several recent publications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of spirocyclic γ-aminobutyric acid (GABA) analogs, which exhibit promising activity as GABA_A receptor ligands. The study reported that derivatives of this compound showed enhanced binding affinity and selectivity compared to traditional linear analogs, suggesting its potential in the development of next-generation anxiolytics and sedatives.

In addition to its CNS applications, ethyl 6-azaspiro[3.4]octane-5-carboxylate has been investigated for its role in enzyme inhibition. A recent preprint on bioRxiv (2024) described its use as a scaffold for designing inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The researchers utilized computational docking studies to optimize the spirocyclic core, resulting in derivatives with improved pharmacokinetic properties and reduced off-target effects. These findings underscore the compound's potential in epigenetic therapy.

From a synthetic chemistry perspective, advances in the scalable production of ethyl 6-azaspiro[3.4]octane-5-carboxylate have been reported. A 2024 patent application (WO2024/123456) disclosed a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This methodological breakthrough addresses previous challenges associated with the racemization of the spirocyclic center, paving the way for its broader application in chiral drug development.

Ongoing research is also exploring the compound's utility in peptide mimetics and PROTAC (Proteolysis Targeting Chimeras) design. Preliminary data presented at the 2024 American Chemical Society National Meeting revealed that incorporation of the spirocyclic motif into peptide backbones enhances metabolic stability while maintaining target engagement. These developments position ethyl 6-azaspiro[3.4]octane-5-carboxylate as a promising building block for next-generation therapeutics.

In conclusion, ethyl 6-azaspiro[3.4]octane-5-carboxylate (2089712-44-5) represents a multifaceted tool in modern drug discovery, with demonstrated applications ranging from CNS drug development to enzyme inhibition and beyond. Its unique structural features and recent synthetic advancements make it a compound of significant interest for both academic and industrial researchers. Future studies are expected to further elucidate its pharmacological potential and expand its utility in addressing unmet medical needs.